Cas no 1214392-18-3 (2,3',6-Trifluorobiphenyl-4-amine)

• Product Name: 2,3',6-Trifluorobiphenyl-4-amine
• CAS No: 1214392-18-3
• MF: C₁₂H₈F₃N
• MW: 223.193833351135
• CID: 4789872
• Update Time: 2025-09-28

2,3',6-Trifluorobiphenyl-4-amine Chemical and Physical Properties

Names and Identifiers

• 2,3',6-Trifluorobiphenyl-4-amine

• Inchi： 1S/C12H8F3N/c13-8-3-1-2-7(4-8)12-10(14)5-9(16)6-11(12)15/h1-6H,16H2
• InChI Key： AVSXUDUHYWRSOW-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C1C=CC=C(C=1)F)F)N

Computed Properties

• Exact Mass: 223.061
• Monoisotopic Mass: 223.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26

Additional information on 2,3',6-Trifluorobiphenyl-4-amine

Introduction to 2,3',6-Trifluorobiphenyl-4-amine (CAS No: 1214392-18-3)

2,3',6-Trifluorobiphenyl-4-amine, with the chemical formula C₁₃H₈F₃N, is a fluorinated biphenyl derivative that has garnered significant attention in the field of pharmaceutical and materials science due to its unique structural and electronic properties. This compound, identified by its CAS number 1214392-18-3, belongs to a class of molecules that exhibit promising applications in drug development, organic electronics, and advanced material synthesis. The presence of fluorine atoms in its structure imparts distinct characteristics, including enhanced metabolic stability and improved binding affinity, making it a valuable candidate for various scientific investigations.

The synthesis of 2,3',6-Trifluorobiphenyl-4-amine involves multi-step organic reactions, typically starting from commercially available biphenyl precursors. The introduction of fluorine atoms at the 2', 3', and 6' positions is achieved through selective fluorination techniques such as electrophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic pathways require precise control over reaction conditions to ensure high yield and purity, which are critical for subsequent applications in pharmaceutical research.

In recent years, 2,3',6-Trifluorobiphenyl-4-amine has been extensively studied for its potential applications in medicinal chemistry. Its amine functional group at the 4-position provides a versatile handle for further chemical modifications, enabling the development of novel bioactive molecules. Researchers have explored its utility as an intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its role in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The fluorinated biphenyl core enhances the compound's ability to interact with biological targets by improving lipophilicity and reducing metabolic degradation.

The electronic properties of 2,3',6-Trifluorobiphenyl-4-amine also make it an attractive candidate for applications in organic electronics. Fluorinated aromatic compounds often exhibit superior charge transport properties, making them suitable for use in organic light-emitting diodes (OLEDs), field-effect transistors (OFETs), and photovoltaic devices. Recent advancements in this field have shown that incorporating fluorinated biphenyl derivatives can significantly improve the performance and stability of these electronic devices. The amine group further allows for tunable energy levels, enabling fine-tuning of device characteristics such as turn-on voltage and charge mobility.

The versatility of 2,3',6-Trifluorobiphenyl-4-amine extends to its role as a building block in materials science. Its rigid biphenyl structure provides a stable framework for designing complex polymers and copolymers with tailored properties. These materials can be engineered for specific applications, such as high-performance coatings, adhesives, or specialty plastics. The presence of fluorine atoms enhances thermal stability and chemical resistance, making these materials suitable for harsh environments where traditional polymers may fail.

Epidemiological studies have also begun to explore the potential health effects associated with exposure to fluorinated aromatic compounds like 2,3',6-Trifluorobiphenyl-4-amine. While comprehensive toxicological data is still being gathered, preliminary research suggests that these compounds exhibit low toxicity when used under controlled laboratory conditions. However, long-term exposure studies are necessary to fully understand their safety profile. Researchers are employing advanced computational modeling techniques to predict potential adverse effects before moving into large-scale clinical trials.

The future prospects for 2,3',6-Trifluorobiphenyl-4-amine are vast and multifaceted. Ongoing research aims to optimize synthetic routes for higher yields and greener methodologies. Additionally, exploring new derivatives through structural modifications could unlock even more applications in drug discovery and material science. Collaborative efforts between academia and industry are expected to accelerate the translation of laboratory findings into commercial products.

In conclusion, 2,3',6-Trifluorobiphenyl-4-amine (CAS No: 1214392-18-3) represents a promising compound with diverse applications across multiple scientific disciplines. Its unique structural features offer advantages in pharmaceutical development, organic electronics, and advanced materials engineering. As research continues to uncover new possibilities for this molecule, it is poised to play a significant role in shaping the future of science and technology.